Cas no 33050-38-3 (3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 33050-38-3
• MF: C₅H₂Cl₂N₄
• MW: 189.002177715302
• MDL: MFCD00139673
• CID: 294011
• PubChem ID: 1482346
• Update Time: 2025-07-22

3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine,3,6-dichloro-
• 3,6-Dichloro[1,2,4]triazolo[4,3-b]pyridazine
• 3,6-dichloro-1,2,4-Triazolo[4,3-b]pyridazine
• 3,6-Dichloro-s-triazolo[4,3-b]pyridazine
• YHVQNULRPMZYEO-UHFFFAOYSA-N
• SMR000333208
• CS-0081021
• AKOS005069566
• AMY31817
• MLS000694534
• DTXSID90363257
• HMS2630D10
• 1,2,4-Triazolo[4,3-b]pyridazine, 3,6-dichloro-
• FT-0680056
• SY064933
• J-511389
• 33050-38-3
• CHEMBL1406965
• 3.6-Dichloro(1.2.4)triazolo1-4.3-bipyridazine
• MFCD00139673
• 12D-022
• A875446
• SCHEMBL612506
• DA-24594

• MDL： MFCD00139673
• Inchi： 1S/C5H2Cl2N4/c6-3-1-2-4-8-9-5(7)11(4)10-3/h1-2H
• InChI Key： YHVQNULRPMZYEO-UHFFFAOYSA-N
• SMILES： ClC1=NN=C2C=CC(=NN21)Cl

Computed Properties

• Exact Mass: 187.96600
• Monoisotopic Mass: 187.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.90
• Melting Point: 140-143°C
• Refractive Index: 1.807
• PSA: 43.08000
• LogP: 1.43110

3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine

Introduction to 3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 33050-38-3)

3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 33050-38-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the triazolopyridazine class, a scaffold that has been extensively studied for its utility in the development of various therapeutic agents. The presence of chlorine substituents at the 3 and 6 positions enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structure of 3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine consists of a fused ring system comprising a pyridazine core connected to a triazole ring. This arrangement imparts a high degree of rigidity to the molecule, which can be advantageous in terms of binding affinity to biological targets. The chlorine atoms serve as electron-withdrawing groups, influencing the electronic distribution across the molecule and potentially modulating its interactions with biological receptors.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Among these, triazolopyridazines have emerged as a promising class of molecules due to their ability to exhibit diverse biological activities. 3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine has been investigated for its potential pharmacological properties, including antimicrobial, antiviral, and anticancer effects. Its structural features make it a versatile scaffold for further derivatization and optimization.

In the realm of medicinal chemistry, the synthesis of 3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the electronic properties and reactivity of the final product. Researchers have employed various synthetic methodologies to achieve high yields and purity levels of this compound.

One of the most compelling aspects of 3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine is its potential as a lead compound for drug development. Several studies have demonstrated its ability to interact with specific biological targets by modulating key binding pockets. For instance, preliminary research suggests that this compound may inhibit certain enzymes involved in cancer cell proliferation. Additionally, its structural motif has been explored for its interactions with viral proteases and other pathogens.

The pharmacological evaluation of 3,6-Dichloro-[1,2,4]triazolo[4,3-b]pyridazine has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has shown promising activity against various disease-related pathways. However， further studies are necessary to fully elucidate its mechanism of action and assess its safety profile. The development of novel drug candidates often involves rigorous testing to ensure efficacy and minimize potential side effects.

From a chemical biology perspective, 3，6-Dichloro-[1，2，4]-triazolo[4，3-b]-pyridazine serves as an important tool for understanding molecular interactions at the atomic level。 Advanced computational methods， such as molecular docking and quantum mechanics simulations， have been utilized to predict how this compound might bind to biological targets。 These computational approaches complement experimental data by providing insights into the binding affinities and orientations of potential drug candidates。

The synthetic versatility of CAS No 33050-38-3 allows chemists to modify its structure in various ways， enabling the exploration of diverse chemical space。 By introducing different substituents or altering the ring system， researchers can generate libraries of derivatives with tailored properties。 This flexibility is crucial for optimizing pharmacological activity while minimizing toxicity。

In conclusion, 3，6-Dichloro-[1，2，4]-triazolo[4，3-b]-pyridazine (CAS No 33050-38-3) represents an exciting opportunity for pharmaceutical innovation。 Its unique structure and potential biological activities make it a valuable candidate for further investigation。 As research in this area continues to evolve， we can expect new insights into how this compound and its derivatives can contribute to addressing global health challenges。